Cas no 113967-64-9 (7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile)
113967-64-9 structure
Product Name:7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
CAS No:113967-64-9
MF:C7H6N6S
MW:206.227737903595
CID:130339
PubChem ID:2800873
Update Time:2025-04-19
7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
- 7-amino-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
- [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-amino-2-(methylthio)-
- 7-amino-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
- 7-AMINO-6-CYANO-2-(METHYLTHIO)-1,2,4-TRIAZOLO(1,5-A)PYRIMIDINE
- DTXSID40384194
- 7-Amino-2-(methylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
- 113967-64-9
- AKOS002676071
- COPPERSTEARATE
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- Inchi: 1S/C7H6N6S/c1-14-7-11-6-10-3-4(2-8)5(9)13(6)12-7/h3H,9H2,1H3
- InChI Key: JXSRRBVHLUJJFC-UHFFFAOYSA-N
- SMILES: S(C)C1N=C2N=CC(C#N)=C(N)N2N=1
Computed Properties
- Exact Mass: 206.03768
- Monoisotopic Mass: 206.03746539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 92.89
7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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